Cas no 1852419-94-3 (4-(3-Methoxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(3-Methoxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde
• CAS No: 1852419-94-3
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5736388
• PubChem ID: 130590771
• Update Time: 2025-05-19

4-(3-Methoxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1852419-94-3
• 4-(3-Methoxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde
• EN300-725669
• 2-Thiophenecarboxaldehyde, 4-(3-methoxy-3-methyl-1-pyrrolidinyl)-

• Inchi： 1S/C11H15NO2S/c1-11(14-2)3-4-12(8-11)9-5-10(6-13)15-7-9/h5-7H,3-4,8H2,1-2H3
• InChI Key： KKQGOWOIFQEVIU-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)N1CCC(C)(C1)OC

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 361.7±42.0 °C(Predicted)
• pka: 3.67±0.40(Predicted)

Additional information on 4-(3-Methoxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde

4-(3-Methoxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde (CAS No. 1852419-94-3): A Comprehensive Overview

4-(3-Methoxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde (CAS No. 1852419-94-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique thiophene-carbaldehyde core and 3-methoxy-3-methylpyrrolidine substituent, serves as a versatile building block for the synthesis of more complex molecules. Its molecular structure combines the aromatic properties of thiophene with the flexibility of a pyrrolidine ring, making it an attractive candidate for various applications.

The chemical properties of 4-(3-Methoxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde are influenced by its functional groups. The aldehyde group (-CHO) at the 2-position of the thiophene ring is highly reactive, enabling it to participate in condensation, reduction, and nucleophilic addition reactions. Meanwhile, the 3-methoxy-3-methylpyrrolidine moiety introduces steric and electronic effects that can modulate the compound's reactivity and solubility. These features make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and functional materials.

In recent years, the demand for thiophene-based compounds like 4-(3-Methoxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde has surged due to their applications in drug discovery. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and GPCR modulators, which are hot topics in the pharmaceutical industry. The compound's ability to act as a scaffold for designing bioactive molecules aligns with the growing trend of fragment-based drug discovery (FBDD), a strategy that emphasizes the use of small, structurally diverse fragments to build potent drug candidates.

Beyond pharmaceuticals, 4-(3-Methoxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde has found utility in material science. Its thiophene core is a key component in conductive polymers and organic semiconductors, which are critical for developing flexible electronics and optoelectronic devices. The compound's structural features allow for fine-tuning of electronic properties, making it a promising candidate for next-generation OLEDs (organic light-emitting diodes) and solar cells. This aligns with the global push toward sustainable energy solutions and advanced materials.

The synthesis of 4-(3-Methoxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and reductive amination. These methods are widely discussed in academic and industrial research, reflecting the compound's relevance in modern synthetic chemistry. Researchers are also exploring greener synthetic routes, such as microwave-assisted synthesis and flow chemistry, to improve efficiency and reduce environmental impact—a trend that resonates with the increasing focus on green chemistry principles.

From a commercial perspective, 4-(3-Methoxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its market growth is driven by the expanding applications in life sciences and advanced materials. Companies engaged in custom synthesis and contract research frequently list this compound in their portfolios, catering to the needs of academic institutions and pharmaceutical firms.

In summary, 4-(3-Methoxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde (CAS No. 1852419-94-3) is a multifaceted compound with significant potential in drug discovery, material science, and synthetic chemistry. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring new frontiers in science and technology. As the demand for innovative chemical building blocks continues to rise, this compound is poised to play a pivotal role in shaping future advancements across multiple industries.